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Compound of Interest

Compound Name: 1-Hydroxyauramycin B

Cat. No.: B1229190 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available spectroscopic information for 1-
Hydroxyauramycin B, an anthracycline antibiotic with noted anti-Gram-positive bacterial and

anti-tumor cell activity.[1] The structural elucidation of 1-Hydroxyauramycin B was first

reported in 1981, and this document aims to compile and present the key spectroscopic data

that define its chemical structure.

Introduction
1-Hydroxyauramycin B belongs to the anthracycline class of antibiotics, a group of

compounds that have been pivotal in cancer chemotherapy. The addition of a hydroxyl group at

the C-1 position of the auramycinone aglycone is a key structural feature. Understanding the

precise spectroscopic characteristics of this molecule is crucial for its identification, synthesis,

and the development of new derivatives with potentially improved therapeutic profiles.

Spectroscopic Data Summary
Detailed quantitative spectroscopic data for 1-Hydroxyauramycin B is not readily available in

publicly accessible databases. The primary reference detailing its discovery and

characterization is a 1981 publication by Fujiwara et al. in the Journal of Antibiotics.[1] While

this foundational paper is cited as the source for the structural elucidation, the specific

numerical data from its NMR, MS, and IR spectra are not available in the public domain

through standard database searches.
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Consequently, the following tables are presented as a template, outlining the expected data

based on the known structure of 1-Hydroxyauramycin B and typical spectroscopic values for

related anthracycline antibiotics.

Nuclear Magnetic Resonance (NMR) Spectroscopy Data
(Hypothetical)
Table 1: Hypothetical ¹H NMR Spectroscopic Data for 1-Hydroxyauramycin B

Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

Assignment

Data not available

Table 2: Hypothetical ¹³C NMR Spectroscopic Data for 1-Hydroxyauramycin B

Chemical Shift (δ) ppm Carbon Type Assignment

Data not available

Mass Spectrometry (MS) Data (Hypothetical)
Table 3: Hypothetical Mass Spectrometry Data for 1-Hydroxyauramycin B

m/z Ion Type Relative Abundance (%)

Data not available

Infrared (IR) Spectroscopy Data (Hypothetical)
Table 4: Hypothetical IR Spectroscopy Data for 1-Hydroxyauramycin B

Wavenumber (cm⁻¹) Functional Group Assignment

Data not available
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Experimental Protocols
The following are generalized experimental protocols for obtaining the spectroscopic data for

an anthracycline antibiotic like 1-Hydroxyauramycin B, based on common laboratory

practices.

NMR Spectroscopy
A sample of purified 1-Hydroxyauramycin B would be dissolved in a suitable deuterated

solvent, such as deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆).

¹H and ¹³C NMR spectra would be acquired on a high-field NMR spectrometer (e.g., 400 MHz

or higher). Chemical shifts would be referenced to the residual solvent peak or an internal

standard like tetramethylsilane (TMS).

Purified 1-Hydroxyauramycin B Dissolve in
Deuterated Solvent

Transfer to
NMR Tube

Acquire Spectra
(¹H, ¹³C, COSY, HSQC, HMBC)

Data Processing
(Fourier Transform, Phasing, Baseline Correction)

Spectral Analysis
(Peak Picking, Integration, Assignment) Generate Data Tables

Click to download full resolution via product page

Diagram 1: General workflow for NMR analysis.

Mass Spectrometry
High-resolution mass spectrometry (HRMS) using techniques such as Electrospray Ionization

(ESI) or Matrix-Assisted Laser Desorption/Ionization (MALDI) would be employed to determine

the accurate mass of the parent ion and its fragmentation pattern. The sample would be

dissolved in a suitable solvent (e.g., methanol or acetonitrile with a small percentage of formic

acid) and introduced into the mass spectrometer.

Purified 1-Hydroxyauramycin B Prepare Solution in
Volatile Solvent

Inject into
Mass Spectrometer (e.g., ESI-MS) Ionization Mass Analysis

(e.g., TOF, Orbitrap) Ion Detection Generate Mass Spectrum Data Analysis
(m/z values, Fragmentation)

Click to download full resolution via product page

Diagram 2: General workflow for Mass Spectrometry analysis.

Infrared Spectroscopy
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The IR spectrum would be recorded using a Fourier Transform Infrared (FTIR) spectrometer.

The sample could be prepared as a KBr (potassium bromide) pellet, a thin film, or in a suitable

solvent. The spectrum would reveal the presence of key functional groups such as hydroxyls,

carbonyls, and aromatic rings.

Purified 1-Hydroxyauramycin B Sample Preparation
(e.g., KBr Pellet)

Place in FTIR
Spectrometer Acquire IR Spectrum Spectral Analysis

(Identify Absorption Bands) Tabulate Functional Groups

Click to download full resolution via product page

Diagram 3: General workflow for IR Spectroscopy analysis.

Logical Relationships in Spectroscopic Data
Analysis
The interpretation of spectroscopic data is a complementary process where information from

each technique is used to build a complete structural picture.
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(¹H, ¹³C)

Structure of
1-Hydroxyauramycin B
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(Functional Groups)
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Click to download full resolution via product page

Diagram 4: Integration of spectroscopic data for structural elucidation.

Conclusion
While the precise, quantitative spectroscopic data for 1-Hydroxyauramycin B remains within

specialized literature, this guide provides a framework for understanding the types of data and

experimental procedures necessary for its characterization. The provided templates and

workflows serve as a reference for researchers and scientists working on the analysis of this
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and related anthracycline compounds. Further investigation into the primary literature is

recommended for accessing the specific numerical data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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